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Compound of Interest

Compound Name: 4-Chloro-3-fluorobenzoic acid

CAS No.: 403-17-8

Cat. No.: B048534 Get Quote

CAS Number: 403-17-8

A Comprehensive Resource for Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist
This guide provides a detailed technical overview of 4-chloro-3-fluorobenzoic acid, a key

intermediate in the pharmaceutical and agrochemical industries. This document elucidates its

chemical and physical properties, synthesis, spectral characteristics, reactivity, and safety

protocols, offering a foundational resource for its application in research and development.

Core Chemical Identity and Physical Properties
4-Chloro-3-fluorobenzoic acid is a halogenated aromatic carboxylic acid. Its unique

substitution pattern with both chlorine and fluorine atoms on the benzene ring imparts specific

reactivity and properties that make it a valuable building block in organic synthesis.[1]

Chemical Structure and Identifiers
IUPAC Name: 4-Chloro-3-fluorobenzoic acid[2]

CAS Number: 403-17-8[2]

Molecular Formula: C₇H₄ClFO₂[2]
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Molecular Weight: 174.56 g/mol

InChI Key: QPIBHIXKUQKNFP-UHFFFAOYSA-N[3]

SMILES: O=C(O)c1cc(F)c(Cl)cc1[3]

Physicochemical Data
A summary of the key physicochemical properties of 4-chloro-3-fluorobenzoic acid is

presented in the table below.

Property Value Source

Appearance
White to light yellow crystalline

powder
[1]

Melting Point 193-197 °C [1]

Boiling Point (Predicted) 290.9 ± 20.0 °C [3]

Density (Predicted) 1.477 ± 0.06 g/cm³ [3]

pKa (Predicted) 3.63 ± 0.10 [3]

Solubility
Soluble in DMSO and

Methanol
[3]

Synthesis and Manufacturing
The primary industrial synthesis of 4-chloro-3-fluorobenzoic acid involves the oxidation of 3-

fluoro-4-chlorotoluene. This process is typically carried out using a strong oxidizing agent in the

presence of a catalyst.

Representative Synthetic Protocol
A common laboratory-scale synthesis is detailed below:

Reaction: Oxidation of 3-fluoro-4-chlorotoluene

Reagents and Equipment:
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3-fluoro-4-chlorotoluene

Glacial acetic acid

Manganese acetate

98% Sulfuric acid

Ozone

20 L autoclave

Stirring apparatus

Cooling system

Procedure:

To a 20 L autoclave, add 99 g of glacial acetic acid, 2.7 g of manganese acetate, and 105 g

of 98% sulfuric acid.

Add 870 g (5.96 mol) of 99% pure 3-fluoro-4-chlorotoluene to the mixture.

Stir the mixture and cool it to 15°C.

Slowly introduce 215 g of ozone in approximately 10 additions.

After the ozone addition is complete, allow the reaction to proceed.

Upon completion, adjust the temperature and pressure to recover the glacial acetic acid.

Separate the layers to obtain the crude product.

Further purification can be achieved through recrystallization to yield 4-chloro-3-
fluorobenzoic acid with a purity of over 98%.[3]
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Caption: Directing effects of substituents on the aromatic ring.

Nucleophilic Aromatic Substitution
The presence of electron-withdrawing groups (COOH, F, Cl) activates the aromatic ring

towards nucleophilic aromatic substitution. The chlorine atom at position 4 is the most likely site

for nucleophilic attack, as the negative charge in the Meisenheimer intermediate can be

stabilized by the adjacent fluorine and the para-carboxylic acid group.

Key Synthetic Applications
4-Chloro-3-fluorobenzoic acid is a crucial intermediate in the synthesis of various high-value

molecules.

Pharmaceuticals: It is a key precursor in the synthesis of 6-Hydroxy Albaconazole, a

metabolite of the antifungal agent Albaconazole, which also exhibits neuroprotective

properties. [3][4]* Agrochemicals: It is utilized in the formulation of herbicides and pesticides.

[1]The halogenated benzoic acid moiety is a common feature in many active agrochemical

ingredients.

Biological Activity and Toxicology
Currently, there is limited publicly available information on the specific biological activity and a

detailed toxicological profile of 4-chloro-3-fluorobenzoic acid itself. Its primary role in the life

sciences is as a building block for more complex, biologically active molecules.

Known Biological Relevance
As mentioned, its most notable role is as a precursor in the synthesis of antifungal agents. [3]

[4]The structural features of 4-chloro-3-fluorobenzoic acid are incorporated into the final
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active pharmaceutical ingredient, contributing to its overall efficacy.

Safety and Handling
4-Chloro-3-fluorobenzoic acid is classified as an irritant and is harmful if swallowed, in

contact with skin, or if inhaled. [2] GHS Hazard Statements:

H302: Harmful if swallowed [2]* H312: Harmful in contact with skin [2]* H315: Causes skin

irritation [2]* H319: Causes serious eye irritation [2]* H332: Harmful if inhaled [2]* H335: May

cause respiratory irritation [2] Precautionary Measures:

Use in a well-ventilated area.

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and

a lab coat.

Avoid breathing dust.

Wash hands thoroughly after handling.

Store in a dry, cool, and well-ventilated place in a tightly sealed container.

Primary Hazards

Recommended Personal Protective Equipment

Harmful if Swallowed

Safe Handling Procedures

Harmful in Contact with Skin Causes Skin Irritation Causes Serious Eye Irritation Harmful if Inhaled May Cause Respiratory Irritation

Gloves Safety Glasses Lab Coat Ventilated Hood
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Caption: Safety and handling summary for 4-Chloro-3-fluorobenzoic acid.

Conclusion
4-Chloro-3-fluorobenzoic acid, with its CAS number 403-17-8, is a synthetically versatile and

commercially important chemical intermediate. Its distinct pattern of halogen substitution

provides a unique platform for the construction of complex molecules in the pharmaceutical

and agrochemical sectors. A thorough understanding of its properties, synthesis, and reactivity

is essential for its effective and safe utilization in research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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